Cas no 863314-86-7 (4'-FLUORO-2,3',6-TRIBROMODIPHENYL ETHER)

4'-FLUORO-2,3',6-TRIBROMODIPHENYL ETHER structure
863314-86-7 structure
Product Name:4'-FLUORO-2,3',6-TRIBROMODIPHENYL ETHER
CAS No:863314-86-7
MF:C12H6Br3FO
MW:424.885844707489
CID:991541
PubChem ID:67417066
Update Time:2025-04-20

4'-FLUORO-2,3',6-TRIBROMODIPHENYL ETHER Chemical and Physical Properties

Names and Identifiers

    • 4'-FLUORO-2,3',6-TRIBROMODIPHENYL ETHER
    • 4’-Fluoro-2,3’,6-tribromodiphenyl ether
    • 4-Fluoro-2,3,6-tribromodiphenyl ether50µg
    • F-BDE-27
    • F-PBDE-27
    • 863314-86-7
    • SCHEMBL2461156
    • 1,3-dibromo-2-(3-bromo-4-fluorophenoxy)benzene
    • DTXSID201016814
    • Inchi: 1S/C12H6Br3FO/c13-8-2-1-3-9(14)12(8)17-7-4-5-11(16)10(15)6-7/h1-6H
    • InChI Key: FMYJWMRNEIUHMR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(C=1OC1C=CC(=C(C=1)Br)F)Br

Computed Properties

  • Exact Mass: 421.79500
  • Monoisotopic Mass: 421.795
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 5.6

Experimental Properties

  • PSA: 9.23000
  • LogP: 5.90550
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